Cas no 82047-85-6 (Endoproteinase Arg-C from mouse submaxillary gland)

• Product Name: Endoproteinase Arg-C from mouse submaxillary gland
• CAS No: 82047-85-6
• CID: 987383
• Update Time: 2025-05-22

Endoproteinase Arg-C from mouse submaxillary gland Chemical and Physical Properties

Names and Identifiers

• endoproteinase arg-c
• PROTEASE TYPE XX-S
• ENDOPROTEINASE ARG-C, EXCISION GRADE, CLOSTRIDIUM HISTOLYTICUM
• EC 3.4.21.35
• EC 3.4.22.8
• Einecs 279-893-6
• endoproteinase arg-C from mice 100 U/mg
• endoproteinase arg-C from mouse*submaxillary glan
• Endoproteinase Arg-C from mouse submaxillary gland

Endoproteinase Arg-C from mouse submaxillary gland Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P280-P304+P340+P312-P305+P351+P338-P333+P313-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： 22-26-36/37-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Endoproteinase Arg-C from mouse submaxillary gland

Endoproteinase Arg-C from Mouse Submaxillary Gland: A Comprehensive Overview

Endoproteinase Arg-C, also known as mouse submaxillary gland endoproteinase, is a highly specific proteolytic enzyme with the CAS registry number 82047-85-6. This enzyme is primarily isolated from the submandibular glands of mice and has been extensively studied for its role in protein digestion and processing. Its unique ability to cleave peptide bonds at arginine residues makes it an invaluable tool in various biochemical and molecular biology applications.

The enzyme's specificity and activity have been a focal point of recent research, particularly in the context of proteomics and peptide mapping. Studies have demonstrated that Endoproteinase Arg-C exhibits high precision in cleaving after arginine residues, except when followed by proline. This characteristic has made it indispensable in the analysis of complex protein mixtures, enabling researchers to generate peptides of defined sizes for mass spectrometry-based analyses.

One of the most significant advancements in the study of Endoproteinase Arg-C involves its application in disease research. Recent findings have highlighted its potential role in understanding pathological conditions such as cancer and neurodegenerative diseases. For instance, researchers have utilized this enzyme to investigate the cleavage patterns of proteins involved in amyloid-beta production, shedding light on mechanisms underlying Alzheimer's disease.

In addition to its role in basic research, Endoproteinase Arg-C has found practical applications in the food industry. Its ability to hydrolyze proteins into smaller peptides has been leveraged to improve the digestibility and bioavailability of protein-rich foods. This application aligns with the growing demand for functional foods that promote gut health and enhance nutrient absorption.

The isolation and purification methods for Endoproteinase Arg-C have also undergone significant refinements. Modern techniques, including affinity chromatography and ion-exchange chromatography, have enabled researchers to obtain highly pure enzyme preparations with consistent activity. These advancements have not only improved the reliability of experimental results but also facilitated large-scale production for industrial use.

From a structural perspective, recent studies employing X-ray crystallography and cryo-electron microscopy have provided unprecedented insights into the three-dimensional structure of Endoproteinase Arg-C. These studies have revealed key residues involved in substrate binding and catalysis, paving the way for rational design of enzyme variants with enhanced specificity or stability.

In conclusion, Endoproteinase Arg-C from mouse submaxillary gland, with its CAS number 82047-85-6, remains a cornerstone in proteolytic research. Its versatility across diverse applications underscores its importance in advancing both fundamental science and applied technologies. As research continues to uncover new facets of this enzyme's functionality, its role in shaping future discoveries is poised to grow even further.